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Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, a precise understanding of their molecular characteristics is paramount. This

guide provides a detailed overview of the molecular weight and chemical formula of Succinic
Acid-13C2, a stable isotope-labeled version of the key metabolic intermediate, succinic acid.

Quantitative Molecular Data
Succinic acid-13C2 is a variant of succinic acid where two of the four carbon atoms are

replaced with the heavy isotope, carbon-13. This labeling is crucial for tracer studies in

metabolic research and as an internal standard for quantitative analysis by mass spectrometry.

The key quantitative data for succinic acid-13C2 are summarized in the table below.

Property Value

Molecular Formula C₂¹³C₂H₆O₄

Molecular Weight 120.07 g/mol [1][2][3][4]

Exact Mass 120.03331834 Da

The molecular weight is a critical parameter for the preparation of solutions with precise

concentrations, while the exact mass is essential for high-resolution mass spectrometry

analysis, enabling the differentiation of the labeled compound from other molecules with the

same nominal mass.
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Isotopologue Formulations
The two ¹³C atoms can be incorporated at different positions within the succinic acid molecule,

resulting in different isotopologues. The linear formulas for these common variants are:

Succinic acid-1,2-¹³C₂: HO₂CCH₂¹³CH₂¹³CO₂H

Succinic acid-2,3-¹³C₂: HO₂C¹³CH₂¹³CH₂CO₂H

Succinic acid-1,4-¹³C₂: HO₂¹³CCH₂CH₂¹³CO₂H

The selection of a specific isotopologue depends on the experimental design, particularly in

metabolic flux analysis where the fate of specific carbon atoms in a metabolic pathway is being

traced.

Molecular Structure and Labeling Positions
The diagram below illustrates the molecular structure of the common isotopologues of succinic
acid-13C2, highlighting the positions of the carbon-13 atoms.
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Succinic acid-1,2-¹³C₂

Succinic acid-2,3-¹³C₂

Succinic acid-1,4-¹³C₂

¹³COOH ¹³CH₂ CH₂ COOH

COOH ¹³CH₂ ¹³CH₂ COOH

¹³COOH CH₂ CH₂ ¹³COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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